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Introduction

2-(Bromomethyl)naphthalene is a versatile organic compound that serves as a crucial
building block in the field of materials science.[1][2] Its chemical structure, featuring a
naphthalene core functionalized with a reactive bromomethyl group, allows for its incorporation
into a wide array of advanced materials. The naphthalene moiety imparts desirable
photophysical and electronic properties, such as fluorescence and 1-conjugation, while the
bromomethyl group acts as a highly reactive site for nucleophilic substitution and
polymerization reactions.[2][3][4] This unique combination makes 2-
(bromomethyl)naphthalene an important precursor for the synthesis of functional polymers,
organic semiconductors, and fluorescent probes.[1][5]

This document provides detailed application notes and experimental protocols for the use of 2-
(bromomethyl)naphthalene in various domains of materials science.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-(Bromomethyl)naphthalene is
presented below.
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Property Value References

CAS Number 939-26-4 [2][6]

Molecular Formula C11HoBr [2][7]

Molecular Weight 221.09 g/mol [718]
White to yellow crystalline

Appearance [2][6]
powder

Melting Point 51-54 °C [2][8]

Boiling Point 213 °C at 100 mmHg [71[81I9]

N Soluble in chloroform; reacts

Solubility ) [21[7]

with water

Application 1: Synthesis of Functional Polymers

2-(Bromomethyl)naphthalene is a valuable monomer precursor for creating polymers with
specific optical and electronic properties.[2] The naphthalene unit integrated into the polymer
backbone or as a side chain can enhance thermal stability and introduce fluorescence, making
these materials suitable for advanced applications.

One notable application is in on-surface synthesis, where benzylic bromides like 2,3-
bis(bromomethyl)naphthalene can undergo dehalogenative homocoupling on a gold surface to
form conjugated polymers such as poly(o-naphthylene vinylene).[10][11] This method allows for
the creation of highly ordered, two-dimensional polymeric structures.

Additionally, 2-(bromomethyl)naphthalene can be converted into other polymerizable
monomers, such as methacrylates, to be incorporated into polymer chains via conventional
polymerization techniques.

Logical Workflow for Polymer Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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naphthalene-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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